Cas no 102395-94-8 (Butylamine, 3-methyl-, sulfate (2:1))

Butylamine, 3-methyl-, sulfate (2:1) Properties

Names and Identifiers

• Butylamine, 3-methyl-, sulfate (2:1)
• 3-methylbutan-1-amine,sulfuric acid
• Iso-amyl-ammonium sulfate
• ACMC-20m5dy
• AG-D-11353
• CTK0H6439
• gamma-Methylbutyl-ammonium sulfate
• 102395-94-8
• Sulfuric acid, bis(3-methylbutylamine) salt
• 3-methylbutan-1-amine;sulfuric acid
• DTXSID90907473
• Sulfuric acid--3-methylbutan-1-amine (1/1)
• +Expand

• InChIKey： BHIHPZFEQAQAFU-UHFFFAOYSA-N
• Inchi： InChI=1S/2C5H13N.H2O4S/c2*1-5(2)3-4-6;1-5(2,3)4/h2*5H,3-4,6H2,1-2H3;(H2,1,2,3,4)
• SMILES： S(O)(O)(=O)=O.CC(C)CCN.CC(C)CCN

Computed Properties

• Exact Mass: 272.17700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 184.064354
• Heavy Atom Count: 11
• Complexity: 87.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 116

Experimental Properties

• LogP: 3.81100
• PSA: 135.02000
• Boiling Point: 92.7°Cat760mmHg
• Flash Point: 18.3°C
• Density: g/cm3